2-chloro-N-[(5Z)-5-[(3-hydroxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]benzamide

• IUPAC Name: 2-chloro-N-[(5Z)-5-[(3-hydroxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]benzamide
• InChI: InChI=1S/C17H11ClN2O3S2/c18-13-7-2-1-6-12(13)15(22)19-20-16(23)14(25-17(20)24)9-10-4-3-5-11(21)8-10/h1-9,21H,(H,19,22)/b14-9-
• InChI Key: PGTAXGJPLRKTMC-ZROIWOOFSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NN2C(=O)C(=CC3=CC(=CC=C3)O)SC2=S)Cl
• Isomeric SMILES: C1=CC=C(C(=C1)C(=O)NN2C(=O)/C(=C/C3=CC(=CC=C3)O)/SC2=S)Cl
• Molecular Formula: C17H11ClN2O3S2
• Molecular Weight: 390.9 g/mol

Description

2-chloro-N-[(5Z)-5-[(3-hydroxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]benzamide is a complex organic compound that belongs to the class of thiazolidinones. This compound is characterized by its unique structure, which includes a thiazolidinone ring, a benzamide group, and a chlorinated phenyl group. It has garnered interest in various fields of scientific research due to its potential biological and chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-chloro-N-[(5Z)-5-[(3-hydroxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]benzamide typically involves the condensation of 3-hydroxybenzaldehyde with thiosemicarbazide to form a thiazolidinone intermediate. This intermediate is then reacted with 2-chlorobenzoyl chloride under basic conditions to yield the final product. The reaction conditions often include the use of solvents such as acetonitrile or tetrahydrofuran and catalysts like acetic acid .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Purification methods such as recrystallization and chromatography are employed to ensure the purity of the final product .

Chemical Reactions Analysis

Types of Reactions

2-chloro-N-[(5Z)-5-[(3-hydroxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]benzamide can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone.

Reduction: The thiazolidinone ring can be reduced to form a thiazolidine derivative.

Substitution: The chlorine atom can be substituted with other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide.

Reduction: Reagents like sodium borohydride or lithium aluminum hydride.

Substitution: Reagents like sodium azide or thiourea.

Major Products Formed

Oxidation: Formation of a ketone derivative.

Reduction: Formation of a thiazolidine derivative.

Substitution: Formation of substituted benzamide derivatives.

Scientific Research Applications

2-chloro-N-[(5Z)-5-[(3-hydroxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]benzamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential antimicrobial and antifungal properties.

Medicine: Studied for its potential as an anti-inflammatory and anticancer agent.

Industry: Used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 2-chloro-N-[(5Z)-5-[(3-hydroxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]benzamide involves its interaction with various molecular targets. The compound can inhibit the activity of certain enzymes by binding to their active sites. It can also interfere with cellular signaling pathways, leading to the inhibition of cell proliferation and induction of apoptosis in cancer cells .

Comparison with Similar Compounds

Similar Compounds

• 2-chloro-N-(cyclohexylmethyl)benzamide
• 2-chloro-N-(2,3-dichlorophenyl)benzamide
• 2-chloro-N-phenethylbenzamide

Uniqueness

Compared to similar compounds, 2-chloro-N-[(5Z)-5-[(3-hydroxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]benzamide stands out due to its unique thiazolidinone ring structure and the presence of a hydroxyl group on the phenyl ring. These structural features contribute to its distinct chemical reactivity and biological activity .